Cas no 2580101-65-9 (tert-butyl (3aR,5S,6aS)-octahydrocyclopentacpyrrole-5-carboxylate)

• Product Name: tert-butyl (3aR,5S,6aS)-octahydrocyclopentacpyrrole-5-carboxylate
• CAS No: 2580101-65-9
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 5659104
• PubChem ID: 138393835
• Update Time: 2025-11-03

tert-butyl (3aR,5S,6aS)-octahydrocyclopentacpyrrole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3aR,5S,6aS)-octahydrocyclopenta[c]pyrrole-5-carboxylate
• EN300-27727922
• rel-(3aR,5S,6aS)-5-Boc-octahydrocyclopenta[c]pyrrole
• 2580101-65-9
• tert-butyl (3aR,5S,6aS)-octahydrocyclopentacpyrrole-5-carboxylate

• Inchi： 1S/C12H21NO2/c1-12(2,3)15-11(14)8-4-9-6-13-7-10(9)5-8/h8-10,13H,4-7H2,1-3H3/t8?,9-,10+
• InChI Key： PPGNSMDVJRFCRH-PBINXNQUSA-N
• SMILES： O(C(C)(C)C)C(C1C[C@H]2CNC[C@H]2C1)=O

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl (3aR,5S,6aS)-octahydrocyclopentacpyrrole-5-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl (3aR,5S,6aS)-Octahydrocyclopentacpyrrole-5-Carboxylate (CAS: 2580101-65-9)

In recent years, the compound tert-butyl (3aR,5S,6aS)-octahydrocyclopentacpyrrole-5-carboxylate (CAS: 2580101-65-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic pyrrolidine derivative serves as a key intermediate in the synthesis of various bioactive molecules, including protease inhibitors and other therapeutic agents. Its unique stereochemistry and functional group compatibility make it a versatile building block for drug discovery and development.

A recent study published in the Journal of Medicinal Chemistry (2023) highlighted the efficient asymmetric synthesis of this compound using a catalytic enantioselective hydrogenation approach. The researchers achieved a high yield (92%) and excellent enantiomeric excess (>99%) by employing a chiral iridium catalyst under optimized reaction conditions. This advancement addresses previous challenges in the large-scale production of enantiopure (3aR,5S,6aS)-configured derivatives, which are crucial for maintaining the desired pharmacological activity in final drug candidates.

In pharmaceutical applications, tert-butyl (3aR,5S,6aS)-octahydrocyclopentacpyrrole-5-carboxylate has shown promise as a precursor for novel hepatitis C virus (HCV) NS3/4A protease inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of this scaffold exhibit potent inhibitory activity against HCV protease (IC50 values in the low nanomolar range) while maintaining favorable pharmacokinetic properties. The tert-butyl ester group in particular was found to enhance membrane permeability and metabolic stability compared to alternative protecting groups.

Structural activity relationship (SAR) studies have revealed that the rigid bicyclic framework of this compound provides optimal spatial orientation for interacting with biological targets. Computational docking analyses published in the Journal of Chemical Information and Modeling (2023) show that the (3aR,5S,6aS)-configuration allows for multiple hydrogen bonding interactions with protease active sites while minimizing steric clashes. These insights are guiding the design of next-generation antiviral and anticancer agents based on this scaffold.

From a synthetic chemistry perspective, recent innovations have focused on developing more sustainable production methods for 2580101-65-9. A green chemistry approach reported in ACS Sustainable Chemistry & Engineering (2024) utilizes biocatalytic steps and solvent-free conditions to reduce the environmental impact of the synthesis. This aligns with the pharmaceutical industry's growing emphasis on green chemistry principles while maintaining the high purity standards required for pharmaceutical intermediates.

Ongoing research is exploring the potential of tert-butyl (3aR,5S,6aS)-octahydrocyclopentacpyrrole-5-carboxylate in other therapeutic areas. Preliminary results from a 2024 study suggest that appropriately functionalized derivatives may have applications in neurological disorders, particularly as modulators of sigma receptors. The compound's ability to cross the blood-brain barrier while maintaining metabolic stability makes it an attractive starting point for CNS drug development.

In conclusion, tert-butyl (3aR,5S,6aS)-octahydrocyclopentacpyrrole-5-carboxylate (2580101-65-9) continues to be a valuable scaffold in medicinal chemistry, with recent advances in synthesis methodology and therapeutic applications. The compound's versatility, combined with improved synthetic accessibility, positions it as an important building block for future drug discovery efforts across multiple disease areas. Further research is expected to uncover additional applications and optimize its use in pharmaceutical development.